Cas no 1170-16-7 (Diazenecarbothioic acid, 2-(1-naphthalenyl)-,2-(1-naphthalenyl)hydrazide)

• Product Name: Diazenecarbothioic acid, 2-(1-naphthalenyl)-,2-(1-naphthalenyl)hydrazide
• CAS No: 1170-16-7
• Molecular Formula: C₂₁H₁₆N₄S
• Molecular Weight: 356.44354
• CID: 235893
• PubChem ID: 5201954

Diazenecarbothioic acid, 2-(1-naphthalenyl)-,2-(1-naphthalenyl)hydrazide Properties

Names and Identifiers

• Diazenecarbothioic acid, 2-(1-naphthalenyl)-,2-(1-naphthalenyl)hydrazide
• 1-(naphthalen-1-ylamino)-3-naphthalen-1-yliminothiourea
• 3-(naphthalen-1-ylamino)-1-naphthalen-1-ylimino-thiourea
• 1,5-Bis-< naphthyl-(1)> -thiocarbazon
• 1,5-Di(1-naphthyl)-thiocarbazon
• 1,5-Di-[1]naphthyl-thiocarbazon
• 1,5-di-[1]naphthyl-thiocarbazone
• AC1NPCSI
• AG-D-38728
• CTK4B0106
• Di-< 1> naphthyl-thiocarbazon
• Diazenecarbothioic acid, 1-naphthalenyl-,2-(1-naphthalenyl)hydrazide (9CI)
• Formic acid, (1-naphthylazo)thio-, 2-(1-naphthyl
• NCIOpen2_007542
• NSC57651
• NSC-57651
• DTXSID00409574
• 1170-16-7
• 3-(NAPHTHALEN-1-YLAMINO)-1-NAPHTHALEN-1-YLIMINO-THIOUREA
• 1,5-Di-naphthylthiocarbazon

• InChIKey： IDGHLUJOYVSROS-WJTDDFOZSA-N
• Inchi： InChI=1S/C21H16N4S/c26-21(24-22-19-13-5-9-15-7-1-3-11-17(15)19)25-23-20-14-6-10-16-8-2-4-12-18(16)20/h1-14,22H,(H,24,26)/b25-23+
• SMILES： S=C(/N=N/C1=CC=CC2=CC=CC=C12)NNC1=CC=CC2=CC=CC=C12

Computed Properties

• Exact Mass: 356.10978
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 356.10956770g/mol
• Heavy Atom Count: 26
• Complexity: 508
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.7
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• PSA: 48.78